Cas no 646055-79-0 (1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester)

• Product Name: 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester
• CAS No: 646055-79-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 421755
• PubChem ID: 22291202
• Update Time: 2025-06-07

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester
• ETHYL 1-AZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• ethyl 1-azabicyclo[2.2.1]heptane-2-carboxylate
• AG-G-42509
• AGN-PC-00Q95W
• CTK2A4958
• KB-76935
• SureCN1616959
• 1-Azabicyclo[2.2.1]heptane-2-carboxylicacid,ethylester(9CI)
• CS-W000238
• SCHEMBL1616959
• MB08779
• VOTUVXPAUKQGFP-UHFFFAOYSA-N
• DTXSID70624434
• 921755-44-4
• 646055-79-0
• CS-M1472
• C16161
• CS-M1474
• (1R,2R,4R)-Ethyl 1-azabicyclo[2.2.1]heptane-2-carboxylate
• DB-230329

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-5-7-3-4-10(8)6-7/h7-8H,2-6H2,1H3
• InChI Key： VOTUVXPAUKQGFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CCN1C2)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 0.58160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester

Introduction to 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester (CAS No. 646055-79-0)

1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester (CAS No. 646055-79-0) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of azabicyclic compounds and is characterized by its unique bicyclic structure and the presence of an ethyl ester group. The combination of these features makes it an attractive building block for the synthesis of complex molecules with potential therapeutic properties.

The chemical structure of 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester consists of a seven-membered ring containing one nitrogen atom and a five-membered ring, forming a bicyclic system. The ethyl ester group attached to the carboxylic acid moiety provides additional functional versatility, enabling various chemical transformations and derivatizations. This structural complexity has been exploited in the development of novel drugs and bioactive compounds.

In recent years, there has been a growing interest in the use of azabicyclic compounds in medicinal chemistry due to their ability to mimic biologically active natural products and their potential to modulate specific biological targets. 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester has been particularly noteworthy in this context, as it serves as a key intermediate in the synthesis of several promising drug candidates.

One of the key areas where 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester has shown significant potential is in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors involved in various physiological processes and are important targets for drug discovery. The unique bicyclic structure of this compound allows it to interact effectively with GPCR binding sites, making it a valuable scaffold for designing selective and potent ligands.

Additionally, 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester has been utilized in the synthesis of compounds targeting ion channels and enzymes involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the properties of these derivatives through strategic modifications has led to the identification of several lead compounds with improved pharmacological profiles.

The synthetic accessibility of 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester is another factor contributing to its widespread use in research laboratories and pharmaceutical companies. Various synthetic routes have been developed to prepare this compound efficiently, including methods involving ring-closing metathesis (RCM) and intramolecular Diels-Alder reactions. These synthetic strategies not only enhance the yield and purity of the final product but also provide opportunities for structural diversification.

In terms of safety and handling, 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester is generally considered stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation of vapors. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight and incompatible materials, are recommended to maintain its stability and integrity.

The ongoing research on 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester continues to uncover new applications and potential therapeutic uses. For instance, recent studies have explored its role in modulating immune responses and its potential as an anti-inflammatory agent. These findings highlight the broad spectrum of biological activities that can be achieved through the rational design and synthesis of derivatives based on this core structure.

In conclusion, 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester (CAS No. 646055-79-0) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive building block for the development of novel drugs and bioactive molecules with potential therapeutic benefits across various disease areas.